Cas no 89413-18-3 (Butanedioic acid, triethoxy-, monodecyl ester)

Butanedioic acid, triethoxy-, monodecyl ester structure
89413-18-3 structure
Product name:Butanedioic acid, triethoxy-, monodecyl ester
CAS No:89413-18-3
MF:C20H37O7-
MW:389.50358
CID:601609
PubChem ID:71324058

Butanedioic acid, triethoxy-, monodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, triethoxy-, monodecyl ester
    • 4-decoxy-2,3,3-triethoxy-4-oxobutanoate
    • DTXSID10753570
    • 4-(DECYLOXY)-2,3,3-TRIETHOXY-4-OXOBUTANOATE
    • 89413-18-3
    • Inchi: InChI=1S/C20H38O7/c1-5-9-10-11-12-13-14-15-16-25-19(23)20(26-7-3,27-8-4)17(18(21)22)24-6-2/h17H,5-16H2,1-4H3,(H,21,22)/p-1
    • InChI Key: LFWIMHURPXADSX-UHFFFAOYSA-M
    • SMILES: CCCCCCCCCCOC(=O)C(C(C(=O)[O-])OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 389.25392852g/mol
  • Monoisotopic Mass: 389.25392852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 18
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 94.1Ų

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